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Compound of Interest

Compound Name: Gsk-872 hydrochloride

Cat. No.: B8143567 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe and effective handling of GSK-872 hydrochloride, a potent and selective RIPK3

inhibitor. This document provides immediate access to critical safety protocols, logistical

information for laboratory use, and clear disposal guidelines to ensure a safe research

environment and reliable experimental outcomes.

Immediate Safety Information
GSK-872 hydrochloride is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Adherence to the following safety protocols is mandatory.

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment must be worn at all

times when handling GSK-872 hydrochloride:
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.[1]

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.

Body Protection
Impervious clothing (e.g., lab

coat)

Protects skin and personal

clothing from contamination.[1]

Respiratory Suitable respirator

Required when handling the

powder form to avoid

inhalation.[1]

It is crucial to use PPE made of materials tested for resistance to the specific chemicals being

handled.

First Aid Measures
In case of accidental exposure, follow these immediate first aid procedures:

Exposure Route First Aid Protocol

If Swallowed
Call a POISON CENTER or doctor immediately

if you feel unwell. Rinse mouth.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and seek medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present.

Separate eyelids to ensure adequate flushing

and call a physician promptly.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[1]
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Operational Plan: From Receipt to Use
A systematic approach to handling GSK-872 hydrochloride from the moment it arrives in the

laboratory is essential for safety and experimental integrity.

Receiving and Storage
Upon Receipt: Visually inspect the container for any damage or leaks.

Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated area.[1]

Powder: Store at -20°C.[1]

In Solvent: Store at -80°C.[1]

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

[1]

Preparation of Stock Solutions
GSK-872 hydrochloride exhibits varying solubility in different solvents. Use fresh, anhydrous

solvents for optimal results, as moisture can reduce solubility.

Solvent Solubility

DMSO 76 mg/mL (198.17 mM)[2]

DMF 30 mg/mL[3]

Ethanol 15 mg/mL[3]

DMSO:PBS (pH 7.2) (1:6) 0.15 mg/mL[3]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Equilibrate the GSK-872 hydrochloride vial to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve a 10 mM

concentration (e.g., for 1 mg of GSK-872 hydrochloride with a molecular weight of 419.95
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g/mol , add 238.1 µL of DMSO).

Vortex briefly to dissolve the compound completely.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.

Experimental Protocols
GSK-872 is a potent inhibitor of RIPK3 kinase activity, a key regulator of necroptosis.

Mechanism of Action Data
Parameter Value

RIPK3 Kinase Activity IC50 1.3 nM[2][4][5][6][7]

RIPK3 Binding Affinity IC50 1.8 nM[2][4][5][6][7]

In Vitro Inhibition of Necroptosis
This protocol describes a typical cell-based assay to measure the inhibition of TNF-induced

necroptosis in HT-29 cells.

Materials:

HT-29 cells

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and

antibiotics

Tumor Necrosis Factor-alpha (TNF-α)

Pan-caspase inhibitor (e.g., Z-VAD-FMK)

GSK-872 hydrochloride stock solution (10 mM in DMSO)

Cell viability reagent (e.g., CellTiter-Glo®)
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Procedure:

Seed HT-29 cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate

overnight.

Prepare serial dilutions of GSK-872 hydrochloride in cell culture medium. A typical

concentration range is 0.01 to 3 µM.[8]

Pre-treat the cells with the diluted GSK-872 hydrochloride or vehicle control (DMSO) for 1

hour.

Induce necroptosis by adding TNF-α (e.g., 10-100 ng/mL) and a pan-caspase inhibitor (to

block apoptosis).

Incubate the plate for 24 hours.[8]

Measure cell viability using a suitable reagent according to the manufacturer's instructions.

Calculate the IC50 value by plotting the cell viability against the log of the GSK-872
hydrochloride concentration.

Disposal Plan
Proper disposal of GSK-872 hydrochloride and contaminated materials is critical to prevent

environmental harm.

Unused Compound: Dispose of contents and container to an approved waste disposal plant.

[1] Do not release into the environment.[1]

Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has

come into contact with GSK-872 hydrochloride should be collected in a designated

hazardous waste container.

Liquid Waste: Collect all liquid waste containing GSK-872 hydrochloride in a clearly

labeled, sealed hazardous waste container for disposal through your institution's

environmental health and safety office.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://www.lifetechindia.com/pdf/HY-101872.pdf
https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://www.lifetechindia.com/pdf/HY-101872.pdf
https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46825.html
https://dcchemicals.com/msds/MSDS_DC46825.html
https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://www.benchchem.com/product/b8143567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows and Pathways
Handling Workflow for GSK-872 Hydrochloride
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Caption: Workflow for handling GSK-872 hydrochloride.

GSK-872 Hydrochloride Signaling Pathway Inhibition
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Caption: Inhibition of the RIPK3-mediated necroptosis pathway by GSK-872.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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